Cas no 3524-62-7 (Benzoin methyl ether)

• Product Name: Benzoin methyl ether
• CAS No: 3524-62-7
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD00008492
• CID: 84773
• PubChem ID: 24847654
• Update Time: 2025-05-22

Benzoin methyl ether Chemical and Physical Properties

Names and Identifiers

• Benzoin methyl ether
• 2-Methoxy-1,2-diphenylethanone
• 2-Methoxy-2-phenylacetophenone
• alpha-Methoxy-alpha-phenylacetophenone
• 1,2-diphenyl-2-methoxyethanone
• 2-methoxy-1,2-diphenyl-1-ethanone
• Benzoin methyl ester
• benzoin monomethyl ether
• Benzoinbismethylether
• Benzoinemethylether
• Methyl benzoin
• Methyl benzoin ether
• nissocurembo
• O-Methylbenzoin
• qcu3
• Nisso Cure MBO
• Ethanone, 2-methoxy-1,2-diphenyl-
• Benzoinmethyl ether
• QCU 3
• Acetophenone, 2-methoxy-2-phenyl-
• alpha-Methoxydeoxybenzoin
• alpha-Methoxybenzyl phenyl ketone
• BQZJOQXSCSZQPS-UHFFFAOYSA-N
• 1,2-Diphenyl-2-methoxyethan-1-one
• 2-methoxy-1,2-diphenylethan-1-one
• WLN: 1OYR&VR
• .alpha.-Methoxy
• 3524-62-7
• DTXSID60871031
• NSC76550
• CS-0067491
• AKOS015914895
• AI3-10591
• XIF870BGWW
• Benzoin methyl ether, 98%
• D88707
• Benzoin methyl ether, 99%
• (+/-)-METHYL BENZOIN
• EINECS 222-538-7
• SCHEMBL26160
• BRN 2052112
• W-106685
• Q27293846
• NSC-76550
• .alpha.-Methoxybenzyl phenyl ketone
• .alpha.-Methoxydeoxybenzoin
• Benzoin methyl ether, 96%
• METHYL BENZOIN, (+/-)-
• MFCD00008492
• 4-08-00-01280 (Beilstein Handbook Reference)
• NS00049177
• FT-0622715
• UNII-XIF870BGWW
• NSC 76550
• B0869
• RAC-(2R*)-1,2-DIPHENYL-2-METHOXYETHANONE
• HY-118571
• DB-182329
• DB-371706
• 5987-95-1

• MDL： MFCD00008492
• Inchi： 1S/C15H14O2/c1-17-15(13-10-6-3-7-11-13)14(16)12-8-4-2-5-9-12/h2-11,15H,1H3
• InChI Key： BQZJOQXSCSZQPS-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC=CC=1)=O)C1C=CC=CC=1
• BRN： 2052112

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Powder
• Density: 1.102
• Melting Point: 46.0 to 52.0 deg-C
• Boiling Point: 189°C/15mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.6530 (estimate)
• Solubility: Soluble in methanol.
• PSA: 26.30000
• LogP: 3.25700
• Sensitiveness: Sensitive to humidity
• Merck: 14,1093
• Solubility: Soluble in ethanol, ether, benzene, acetone and chloroform, insoluble in water.

Benzoin methyl ether Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22; S24/25
• RTECS：AM9350000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Benzoins
• Other Chemical additives Process Aids
• Material Chemicals High Polymer Materials

Additional information on Benzoin methyl ether

Benzoin Methyl Ether: A Comprehensive Overview

Benzoin methyl ether, also known by its CAS number 3524-62-7, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, classified as an aromatic ether, is derived from the reaction of benzoin with methanol in the presence of an acid catalyst. Its molecular formula is C₁₃H₁₈O₂, and it exists as a white crystalline solid with a pleasant odor. The compound is widely recognized for its role in fragrance production, pharmaceuticals, and organic synthesis.

The synthesis of benzoin methyl ether involves the condensation of two molecules of benzaldehyde in the presence of a strong base, followed by methylation to form the ether. This process is highly efficient and has been optimized in recent studies to improve yield and purity. The compound's structure consists of a benzene ring substituted with two hydroxymethyl groups, which contributes to its unique chemical properties. These properties include high stability, moderate solubility in organic solvents, and reactivity towards nucleophilic substitution reactions.

In the fragrance industry, benzoin methyl ether is valued for its sweet, woody aroma, making it a popular ingredient in perfumes, cosmetics, and personal care products. Recent advancements in fragrance chemistry have led to the development of novel derivatives of this compound, enhancing its versatility and appeal. For instance, researchers have explored the use of benzoin methyl ether in creating long-lasting scents that are resistant to environmental factors such as heat and light.

The pharmaceutical industry has also benefited from the properties of benzoin methyl ether. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a candidate for drug development. In particular, research has focused on its ability to modulate cellular signaling pathways involved in chronic inflammatory diseases. Clinical trials are currently underway to assess its efficacy as a therapeutic agent.

In addition to its applications in fragrances and pharmaceuticals, benzoin methyl ether has found utility in organic synthesis as an intermediate for constructing complex molecules. Its ability to undergo various transformations, such as oxidation and reduction reactions, makes it a valuable building block in medicinal chemistry. Recent breakthroughs in catalytic methods have further expanded its use in asymmetric synthesis, enabling the production of enantiomerically pure compounds.

The environmental impact of benzoin methyl ether has also been a topic of interest. Studies have investigated its biodegradability and toxicity profiles to assess its safety for industrial use. Results indicate that the compound is biodegradable under aerobic conditions and exhibits low acute toxicity to aquatic organisms. These findings align with current sustainability trends, emphasizing the importance of eco-friendly chemical practices.

In conclusion, benzoin methyl ether, with its CAS number 3524-62-7, stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical properties, combined with ongoing research advancements, ensure its continued relevance in fragrance production, pharmaceutical development, and organic synthesis. As scientific understanding of this compound deepens, new opportunities for innovation and application are expected to emerge.